Cas no 1805650-50-3 (Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate)

• Product Name: Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate
• CAS No: 1805650-50-3
• MF: C₁₃H₁₁F₂NO₄
• MW: 283.22755074501
• CID: 4944759
• Update Time: 2025-06-14

Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate

• Inchi： 1S/C13H11F2NO4/c1-2-19-12(18)5-8-3-10(20-13(14)15)4-9(7-17)11(8)6-16/h3-4,7,13H,2,5H2,1H3
• InChI Key： CDBZJCKKPQNFFJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C=O)C(C#N)=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4

Additional information on Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate

Research Brief on Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate (CAS: 1805650-50-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate (CAS: 1805650-50-3) is a synthetic intermediate of growing interest in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery. This compound features a unique molecular scaffold combining cyano, difluoromethoxy, and formyl functional groups, making it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a key precursor in the synthesis of potent COX-2 inhibitors. Researchers utilized Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate to develop a series of diarylheterocycle derivatives showing significant anti-inflammatory activity with reduced gastrointestinal side effects compared to traditional NSAIDs. The difluoromethoxy group was found to enhance metabolic stability while maintaining target affinity, highlighting the compound's pharmaceutical advantages.

In oncology research, a team at the Scripps Research Institute reported using this chemical entity (1805650-50-3) to construct novel kinase inhibitors targeting resistant forms of EGFR mutations. The formyl group proved particularly valuable for subsequent Schiff base formation and structure-activity relationship optimization. Their findings, published in Nature Chemical Biology, showed promising in vitro activity against T790M/L858R double mutant EGFR with IC50 values in the low nanomolar range.

The compound's synthetic utility extends to radiopharmaceutical applications as well. A recent patent application (WO2023056421) describes its use in preparing 18F-labeled PET tracers for imaging neuroinflammation. The difluoromethoxy group serves as an ideal handle for radiofluorination, while the ester functionality allows for straightforward conjugation to targeting vectors. This dual functionality positions Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate as a valuable tool in molecular imaging probe development.

From a chemical biology perspective, researchers at Harvard have employed this compound in activity-based protein profiling studies. The reactive formyl group enables covalent modification of catalytic lysine residues in enzymes, while the cyano group serves as a spectroscopic handle for detection. This approach, detailed in a 2024 ACS Chemical Biology paper, has identified several previously unknown targets of metabolic regulation in cancer cells.

Manufacturing and scale-up considerations for 1805650-50-3 have also seen recent advancements. A Green Chemistry publication highlighted an improved synthetic route using continuous flow chemistry, achieving 85% yield with significantly reduced organic solvent consumption. This development addresses previous challenges in large-scale production while maintaining the high purity required for pharmaceutical applications.

Looking forward, Ethyl 2-cyano-5-difluoromethoxy-3-formylphenylacetate continues to attract attention as a multifunctional building block in drug discovery. Its unique combination of reactive groups offers diverse possibilities for structural elaboration, while its physicochemical properties (logP = 1.8, PSA = 78 Ų) fall within favorable ranges for drug-like molecules. Ongoing research is exploring its application in PROTAC design and covalent inhibitor development, suggesting this compound will remain relevant in cutting-edge pharmaceutical research.